Cas no 2877718-56-2 (N-({4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl}methyl)acetamide)

• Product Name: N-({4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl}methyl)acetamide
• CAS No: 2877718-56-2
• MF: C₁₅H₂₂F₂N₄O
• MW: 312.358190059662
• CID: 5309482
• PubChem ID: 165431958
• Update Time: 2025-06-15

N-({4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl}methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6822-2941
• 2877718-56-2
• AKOS040887139
• N-({4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl}methyl)acetamide

• Inchi： 1S/C15H22F2N4O/c1-10(2)13-12(16)14(20-9-19-13)21-6-4-15(17,5-7-21)8-18-11(3)22/h9-10H,4-8H2,1-3H3,(H,18,22)
• InChI Key： NPHXTQBNVQDCHD-UHFFFAOYSA-N
• SMILES： FC1(CNC(C)=O)CCN(C2C(=C(C(C)C)N=CN=2)F)CC1

Computed Properties

• Exact Mass: 312.17616766g/mol
• Monoisotopic Mass: 312.17616766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.1Ų

Additional information on N-({4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl}methyl)acetamide

Introduction to N-({4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl}methyl)acetamide and Its Significance in Modern Chemical Research

N-{(4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl)methyl}acetamide, a compound with the CAS number 2877718-56-2, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in various therapeutic areas. The presence of multiple fluorine atoms and a pyrimidine ring system contributes to its unique chemical properties, making it a valuable candidate for further investigation.

The molecular structure of N-{(4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl)methyl}acetamide is a testament to the ingenuity of modern synthetic chemistry. The combination of a piperidine ring with a fluoro-substituted pyrimidine moiety creates a scaffold that is both rigid and flexible, allowing for diverse interactions with biological targets. This structural complexity is not merely an academic curiosity but a practical asset that can be leveraged to develop novel pharmacological agents.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced metabolic stability and bioavailability. The dual fluorination at the 5th and 4th positions of the pyrimidine ring in N-{(4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-yl]piperidin-4-yl)methyl}acetamide is particularly noteworthy, as it has been shown to improve binding affinity and selectivity in several drug candidates. This phenomenon has been well-documented in the literature, where fluorine atoms are often employed to modulate electronic properties and hydrophobicity.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also plays a crucial role in influencing the pharmacokinetic properties of compounds. For instance, fluoro-substituted molecules tend to exhibit longer half-lives due to their resistance to metabolic degradation. This characteristic is particularly advantageous in the development of long-term therapeutic treatments where sustained drug levels are essential for efficacy.

Recent studies have highlighted the potential of N-{(4-fluoro-1-[5-fluoro-6-(propan-2-yl)pyrimidin-4-y])piperidin}-4 -yl)methyl}acetamide as a lead compound for further drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in cancer pathways. The compound's ability to modulate these targets has led to promising results in preclinical studies, suggesting its potential as a therapeutic agent.

The synthesis of N-{(4-fluoro -1-[5-fluoro -6-(propan -2 -yl)pyrimidin -4 -yl] piperidin -4 -yl)methyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular architecture. These methods not only enhance efficiency but also allow for greater control over regioselectivity and stereochemistry.

One of the key challenges in working with fluorinated compounds is their reactivity towards certain chemical environments. However, advances in synthetic methodologies have mitigated many of these issues, allowing chemists to manipulate these molecules with increasing precision. The development of new catalysts and ligands has further facilitated the introduction of fluorine atoms into complex molecular frameworks.

The biological activity of N-{(4-fluoro -1-[5-fluoro -6-(propan -2 -yl)pyrimidin -4 -yl] piperidin -4 -yl)methyl}acetamide has been extensively studied in vitro and in vivo. Initial screening assays have revealed promising interactions with targets relevant to inflammatory diseases and neurological disorders. These findings have prompted researchers to delve deeper into understanding the mechanisms by which this compound exerts its effects.

In conclusion, N-{(4-fluoro -1-[5-fluoro -6-(propan -2 -yl)pyrimidin -4 -yl] piperidin -4 -yl)methyl}acetamide (CAS number 2877718 56 2) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of fluorine substituents and functional groups makes it an attractive candidate for further development into novel therapeutic agents. As our understanding of fluorinated chemistry continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery.